![molecular formula C12H13N3 B6266091 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine CAS No. 1369134-70-2](/img/no-structure.png)
1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
Overview
Description
1-Phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine is a nitrogen-containing heterocyclic compound . It has a molecular formula of C12H13N3 and a molecular weight of 199.25 . This compound belongs to the class of organic compounds known as phenylimidazoles, which are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring .
Molecular Structure Analysis
The molecular structure of 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine includes a pyrrole ring and a pyrazine ring . The exact structural details, including bond lengths and angles, are not provided in the available resources.Physical And Chemical Properties Analysis
The physical and chemical properties of 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine, such as melting point, boiling point, and density, are not provided in the available resources .Scientific Research Applications
Materials Science
Imidazo[1,5-a]pyridine derivatives have shown great potential in the field of materials science . Their unique chemical structure and versatility make them suitable for various applications in this field.
Optoelectronic Devices
These compounds have been used in the development of optoelectronic devices . Their luminescent properties make them ideal for use in devices that operate on the interaction of light with electric fields.
Sensors
Imidazo[1,5-a]pyridine derivatives have been used in the creation of sensors . Their ability to interact with various substances and produce measurable signals makes them valuable in this application.
Pharmaceuticals
These compounds form a significant structural component of a large number of pharmaceuticals . Their synthesis has been a subject of intense research for numerous decades .
Anti-Cancer Drugs
Imidazo[1,5-a]pyridine derivatives have been reported in the development of anti-cancer drugs . Their unique biological properties make them effective in targeting cancer cells.
Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them ideal for these applications.
Safety and Hazards
Future Directions
Pyrrolopyrazine derivatives, including 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine, are considered attractive scaffolds for drug discovery research . The wide range of biological activities related to the pyrrolopyrazine scaffold suggests potential future directions in the design and synthesis of new leads to treat various diseases .
Mechanism of Action
Target of Action
Similar compounds such as 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine have been used as kras g12c inhibitors, which are antitumor agents . KRAS G12C is a mutant protein found in various types of cancers, and inhibiting its action can help control the growth of cancer cells .
Mode of Action
Based on the similarity to other imidazo[1,5-a]pyrazine compounds, it may interact with its targets by binding to the active site and inhibiting the function of the target protein .
Biochemical Pathways
If it acts as a kras g12c inhibitor like its related compounds, it may affect the mapk/erk pathway, which is involved in cell proliferation and survival .
Result of Action
If it acts as a KRAS G12C inhibitor, it could potentially inhibit the growth of cancer cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine involves the condensation of 2-aminopyrazine with benzaldehyde followed by cyclization and reduction steps.", "Starting Materials": [ "2-aminopyrazine", "benzaldehyde", "sodium borohydride", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyrazine (1.0 g, 0.01 mol) and benzaldehyde (1.3 g, 0.01 mol) in ethanol (20 mL) and add acetic acid (0.5 mL) as a catalyst.", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add water (20 mL).", "Step 4: Extract the product with ethyl acetate (3 x 20 mL).", "Step 5: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 7: Dissolve the yellow solid in ethanol (20 mL) and add sodium borohydride (0.5 g, 0.013 mol) slowly with stirring.", "Step 8: Heat the reaction mixture at reflux for 4 hours.", "Step 9: Cool the reaction mixture to room temperature and add water (20 mL).", "Step 10: Extract the product with ethyl acetate (3 x 20 mL).", "Step 11: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 12: Concentrate the solution under reduced pressure to obtain the final product, 1-phenyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine, as a yellow solid." ] } | |
CAS RN |
1369134-70-2 |
Molecular Formula |
C12H13N3 |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
